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Compound of Interest

Compound Name: Sagittatoside C

Cat. No.: B3026906 Get Quote

A thorough investigation of the currently available scientific literature reveals a significant

scarcity of in-depth research on Sagittatoside C, a flavonoid glycoside isolated from

Epimedium sagittatum. While its chemical structure and origin have been identified, detailed

studies on its biological activities, mechanisms of action, and specific experimental protocols

are not presently available in the public domain. This lack of comprehensive data prevents the

creation of an in-depth technical guide as originally requested.

Sagittatoside C is a known natural product, with its chemical formula established as

C_35H_42O_16. It is one of the several flavonoid glycosides found in Epimedium sagittatum, a

plant widely used in traditional Chinese medicine. Research on the chemical constituents of

this plant has successfully identified Sagittatoside C alongside its better-known counterparts,

Sagittatoside A and B, as well as other prominent flavonoids like icariin and the epimedins.

Despite the isolation and structural elucidation of Sagittatoside C, it appears to have been the

subject of very limited pharmacological and biological investigation. The vast majority of

research on the bioactive components of Epimedium sagittatum has concentrated on icariin

and, to a lesser extent, epimedins A, B, and C. These compounds have been extensively

studied for their potential therapeutic effects, including anti-inflammatory, anti-tumor, and

neuroprotective properties.

The current body of scientific literature does not contain sufficient information to fulfill the core

requirements of a detailed technical guide on Sagittatoside C. Specifically, there is a lack of:
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Quantitative Data: No published studies provide quantitative data such as IC50 or EC50

values, pharmacokinetic parameters, or other dose-response relationships for Sagittatoside
C.

Experimental Protocols: Detailed methodologies for key experiments specifically

investigating the effects of Sagittatoside C are not available.

Signaling Pathways: There is no information on the signaling pathways that may be

modulated by Sagittatoside C.

Due to this absence of specific research, it is not possible to generate the requested tables of

quantitative data, detailed experimental protocols, or Graphviz diagrams of signaling pathways

for Sagittatoside C.

Alternative Proposal: A Comprehensive Review of a Well-Researched Related Compound

Given the limited information on Sagittatoside C, we propose to create a comprehensive

literature review on a closely related and extensively studied bioactive compound from

Epimedium sagittatum, such as Icariin. A review of Icariin would allow for a thorough

exploration of its biological activities, mechanisms of action, and involvement in various

signaling pathways, complete with quantitative data, experimental protocols, and the requested

visualizations. This would provide a valuable and data-rich resource for researchers, scientists,

and drug development professionals interested in the therapeutic potential of flavonoids from

Epimedium.

Should this alternative be of interest, a comprehensive technical guide on Icariin can be

provided, adhering to all the detailed requirements of the original request.

To cite this document: BenchChem. [A Comprehensive Review of Sagittatoside C: An
Elusive Flavonoid Glycoside]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3026906#comprehensive-literature-review-on-
sagittatoside-c-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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